5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid

• IUPAC Name: 5-[[(3-chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid
• InChI: InChI=1S/C13H11ClN2O4/c1-7-10(13(18)19)4-8(20-7)5-16-12(17)9-2-3-15-6-11(9)14/h2-4,6H,5H2,1H3,(H,16,17)(H,18,19)
• InChI Key: RTCGCUHHPKHDFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)CNC(=O)C2=C(C=NC=C2)Cl)C(=O)O
• Molecular Formula: C13H11ClN2O4
• Molecular Weight: 294.69 g/mol

Description

5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid, also known as CPMA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CPMA is a heterocyclic compound that contains a pyridine ring and a furan ring, making it a unique and versatile molecule.

Scientific Research Applications

5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been shown to exhibit anticancer properties by inhibiting the growth of cancer cells. Additionally, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been studied as a potential treatment for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. In biochemistry, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been used as a tool to study protein-ligand interactions and to design new drugs. In materials science, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been used as a building block for the synthesis of new materials with unique properties.

Mechanism of Action

The mechanism of action of 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that play a role in various biological processes. 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been shown to inhibit the activity of proteasomes, which are responsible for degrading damaged or misfolded proteins. Additionally, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. By inhibiting these enzymes, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid may disrupt cellular processes and lead to the death of cancer cells or the prevention of neurodegeneration.
Biochemical and Physiological Effects:
5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been shown to have a variety of biochemical and physiological effects, depending on the specific application. In cancer cells, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been shown to induce cell cycle arrest and apoptosis, leading to the death of cancer cells. In neurodegenerative diseases, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been shown to protect neurons from oxidative stress and inflammation, which are known to contribute to disease progression. Additionally, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has been shown to modulate the immune system and to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has several advantages for use in lab experiments, including its high purity and stability, its ability to inhibit specific enzymes and proteins, and its versatility as a building block for the synthesis of new materials. However, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. These limitations must be taken into consideration when designing experiments involving 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid.

Future Directions

There are several future directions for research involving 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid. One direction is to further investigate its potential as a treatment for neurodegenerative diseases. Another direction is to explore its use as a tool for studying protein-ligand interactions and for designing new drugs. Additionally, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid could be used as a building block for the synthesis of new materials with unique properties, such as optoelectronic materials or materials with catalytic activity. Overall, 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid has great potential for further research and development in various fields.

Synthesis Methods

The synthesis of 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid involves a multi-step process that begins with the reaction of 3-chloropyridine-4-carboxaldehyde with methyl 3-aminocrotonate, followed by the addition of sodium hydride and 2-methylfuran-3-carboxylic acid. The resulting product is purified by column chromatography to obtain 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid in high yields. This synthesis method has been optimized to produce 5-[[(3-Chloropyridine-4-carbonyl)amino]methyl]-2-methylfuran-3-carboxylic acid with high purity and in large quantities, making it suitable for scientific research applications.